Cas no 127692-24-4 (Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-)
127692-24-4 structure
Product Name:Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-
CAS No:127692-24-4
MF:C10H13N3O3
MW:223.228522062302
CID:149359
PubChem ID:460741
Update Time:2025-04-19
Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-
- 6-nitrospiro[3H-imidazo[2,1-b][1,3]oxazole-2,1'-cyclohexane]
- Spiro(cyclohexane-1,2'(3'H)-imidazo(2,1-b)oxazole), 6'-nitro-
- Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole], 6'-nitro-
- 6-nitrospiro[3H-imidazo[2,1-b]oxazole-2,1'-cyclohexane]
- DTXSID80155628
- 127692-24-4
-
- Inchi: 1S/C10H13N3O3/c14-13(15)8-6-12-7-10(16-9(12)11-8)4-2-1-3-5-10/h6H,1-5,7H2
- InChI Key: LWGZQFMDSZYGQM-UHFFFAOYSA-N
- SMILES: O1C2=NC(=CN2CC21CCCCC2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.09579
- Monoisotopic Mass: 223.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 70.19
Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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